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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830

Welcome to the technical support center for 1-Ethoxypentane. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance and
troubleshooting for optimizing reaction conditions when using 1-ethoxypentane as a solvent.

Frequently Asked Questions (FAQS)
Q1: What is 1-Ethoxypentane and what are its primary applications?

1-Ethoxypentane, also known as ethyl pentyl ether, is an organic solvent with the chemical
formula C7H160.[1] It is a clear, colorless liquid with a characteristic faint or fruity odor.[1][2]
Due to its properties as an ether, it is used in various applications within the chemical and
pharmaceutical industries, including:

e Solvent for Organic Reactions: It serves as a medium for a variety of organic syntheses,
helping to dissolve reactants and facilitate chemical reactions.[1][3]

 Intermediate in Pharmaceutical Synthesis: It is used as a building block or intermediate in
the manufacturing of pharmaceutical compounds.[1]

« Industrial Applications: It also finds use in the flavor and fragrance industry, as well as in the
production of paints, coatings, and cleaning agents.[1]

Q2: What are the key physical and chemical properties of 1-Ethoxypentane?

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b092830?utm_src=pdf-interest
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.lookchem.com/casno17952-11-3.html
https://www.lookchem.com/casno17952-11-3.html
https://wap.guidechem.com/dictionary/en/17952-11-3.html
https://www.lookchem.com/casno17952-11-3.html
https://www.smolecule.com/products/s705075
https://www.lookchem.com/casno17952-11-3.html
https://www.lookchem.com/casno17952-11-3.html
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

The physical and chemical properties of 1-ethoxypentane are crucial for planning and

optimizing experiments. Key data is summarized in the table below.

Property Value References
Molecular Formula C7H160 [1112114115]
Molecular Weight 116.20 g/mol [1][4][6]

CAS Number 17952-11-3 [11[21[2][7]
Boiling Point 118-119.55 °C (at 760 mmHQg) [11121141181
Melting Point -95.35 °C (estimate) [1][2]
Density ~0.77 g/cm3 [2][41[8]
Flash Point 16.4 °C [112]14]

Vapor Pressure

19.9 mmHg (at 25 °C)

[11(21[4]

Solubility

Insoluble in water; soluble in

organic solvents.

[1](2]

Refractive Index

~1.39

(211418l

Q3: What are the essential safety precautions for handling 1-Ethoxypentane?

1-Ethoxypentane is a flammable liquid and should be handled with care in a laboratory

setting. Adherence to safety protocols is essential to minimize risks.
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Hazard Precautionary Statement Reference

Highly flammable liquid and
N vapor. Keep away from heat,
Flammability [1][7]
sparks, open flames, and hot

surfaces. No smoking.

Avoid breathing
) dust/fume/gas/mist/vapors/spr
Inhalation _ [117]
ay. Use only in a well-

ventilated area.

Wear protective gloves,
Personal Protection protective clothing, eye [7]

protection, and face protection.

Store in a well-ventilated
Storage
place. Keep cool.

Q4: In which common reaction types is 1-Ethoxypentane a suitable solvent?

1-Ethoxypentane is a versatile ether solvent suitable for various reaction types, particularly
those requiring a non-protic, moderately polar medium. It is an excellent alternative to other
ethers like diethyl ether or THF. Common applications include:

o Grignard Reactions: Ethers are essential for stabilizing the Grignard reagent.[9][10] 1-
Ethoxypentane's higher boiling point allows for reactions at elevated temperatures
compared to diethyl ether.

o Williamson Ether Synthesis: It can be used as a solvent in this classic method for preparing
ethers.[3]

o Organometallic Chemistry: It is suitable for reactions involving other organometallic reagents,
such as organolithiums, that require an inert, anhydrous environment.

e Reduction Reactions: It can be used with common reducing agents like lithium aluminum
hydride (LiAIH4), provided the solvent is rigorously dried.
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Q5: What are the advantages of using 1-Ethoxypentane over other common ether solvents
like Diethyl Ether or THF?

1-Ethoxypentane offers several distinct advantages that can be beneficial for optimizing
specific reaction conditions:

» Higher Boiling Point: With a boiling point of ~118 °C, it allows for a wider reaction
temperature range than diethyl ether (35 °C) and tetrahydrofuran (THF, 66 °C). This is
particularly useful for reactions that are sluggish at lower temperatures.

o Lower Volatility: Its lower vapor pressure reduces solvent loss through evaporation during
long reactions or when working at elevated temperatures.[2]

» Potentially Improved Solubility: The longer alkyl chain may enhance the solubility of non-
polar organic substrates compared to more polar ethers.

Troubleshooting Guide

Q1: My reaction yield is low. What are the potential causes related to using 1-Ethoxypentane?

A low reaction yield can stem from several factors. When using 1-ethoxypentane, consider the
following troubleshooting steps:

o Solvent Purity: Ensure the solvent is of an appropriate grade and free from impurities. Water
is a common and detrimental impurity, especially in organometallic reactions. Consider
drying the solvent over a suitable drying agent (e.g., sodium/benzophenone or molecular
sieves) before use.

» Reagent Solubility: While 1-ethoxypentane is a good solvent for many organic compounds,
some highly polar or ionic reagents may have limited solubility.[11] If you observe
undissolved starting material, consider increasing the solvent volume or exploring a co-
solvent system.

¢ Reaction Temperature: The reaction may require a higher temperature to proceed at an
optimal rate. 1-Ethoxypentane's high boiling point is an advantage here. Try incrementally
increasing the reaction temperature towards its reflux point.
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» Peroxide Contamination: Ethers can form explosive peroxides upon exposure to air and light.
Peroxides can also interfere with reaction mechanisms, particularly those involving radical
intermediates or sensitive reagents. Always test for peroxides before distillation or

concentration and purify if necessary.
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Purity Issues
Check Solvent Purity
(Anhydrous? Peroxide-free?)

Moisture
Suspected

Peroxides
Detected

Dry solvent over Remove peroxides

AR o pnropriate agent [l (e.g., pass through alumina)

Assess Reagent Solubility
(All reagents dissolved?)

Increase solvent volume Add a co-solvent Yes

~, /

Evaluate Reaction Temperature
(Is it too low?)

Temperature JSsues

Increase temperature

(up to reflux, ~118°C) o, temp is optimal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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